![molecular formula C12H15ClN2 B6214365 [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride CAS No. 2731009-34-8](/img/no-structure.png)
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride
Overview
Description
1-(Naphthalen-2-yl)ethyl]hydrazine hydrochloride, also known as NHEH, is a versatile and powerful synthetic compound used in a variety of scientific research applications. NHEH is a hydrazine derivative with a naphthalene substituent and a hydrochloride counterion. This compound is used in a variety of laboratory experiments due to its stability, solubility, and versatility. NHEH has been used in a number of research applications, including the synthesis of novel compounds, the study of biochemical and physiological effects, and the development of new drug candidates.
Scientific Research Applications
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride is a versatile compound with a wide range of applications in scientific research. It has been used in the synthesis of novel compounds, the study of biochemical and physiological effects, and the development of new drug candidates. [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has been used as a reagent in the synthesis of a variety of heterocycles, including 1,2,3-triazoles, 1,2,4-triazoles, and 1,2,3,4-tetrazoles. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has been used as a reagent in the synthesis of a variety of heterocyclic compounds, including pyridines, quinolines, imidazoles, and pyrazoles.
Mechanism of Action
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride is believed to act as a proton acceptor in biochemical reactions, allowing for the transfer of protons from one molecule to another. This mechanism of action is believed to be the basis for [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride's ability to act as a catalyst in a variety of biochemical reactions. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride is believed to be able to interact with macromolecules, such as proteins, to modulate their activity.
Biochemical and Physiological Effects
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory studies, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as CYP2D6 and CYP3A4. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has been shown to inhibit the activity of enzymes involved in the metabolism of fatty acids, such as acyl-CoA oxidase and acyl-CoA dehydrogenase. [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has also been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, such as glucose-6-phosphate dehydrogenase and glyceraldehyde-3-phosphate dehydrogenase.
Advantages and Limitations for Lab Experiments
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has a number of advantages for laboratory experiments. It is a stable and soluble compound, making it easy to handle and store. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride is a versatile compound, making it useful in a variety of research applications. However, there are some limitations to using [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride in laboratory experiments. It is a highly reactive compound, meaning it can potentially interfere with other reactions taking place in the laboratory. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride is a highly toxic compound and should be handled with caution.
Future Directions
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride has a wide range of potential applications in scientific research. In the future, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride could be used to develop new drugs and drug candidates, as well as to study the biochemical and physiological effects of new compounds. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride could be used to study the mechanisms of action of proteins and other macromolecules, as well as to develop new catalysts for biochemical reactions. Finally, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride could be used to study the effects of environmental pollutants on biochemical processes, as well as to develop new methods for the synthesis of novel compounds.
Synthesis Methods
[1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride can be synthesized by a variety of methods, including the reaction of hydrazine with naphthalene in an acidic medium. This reaction produces a hydrazone intermediate, which can then be hydrolyzed to form [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride. In addition, [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride can be synthesized from the reaction of hydrazine with 1-naphthaldehyde in an acidic medium. This reaction produces a hydrazone intermediate, which can then be hydrolyzed to form [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride involves the reaction of 2-naphthalenecarboxaldehyde with ethyl hydrazinecarboxylate followed by acid hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "2-naphthalenecarboxaldehyde", "ethyl hydrazinecarboxylate", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-naphthalenecarboxaldehyde (1.0 g, 6.2 mmol) in ethanol (10 mL) and add ethyl hydrazinecarboxylate (1.2 g, 9.3 mmol).", "Step 2: Heat the reaction mixture at reflux for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and add hydrochloric acid (1 M) dropwise until the pH reaches 2.", "Step 4: Extract the product with ethyl acetate (3 x 10 mL) and wash the organic layer with water (10 mL).", "Step 5: Combine the organic layers and dry over sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Dissolve the crude product in water (10 mL) and add hydrochloric acid (1 M) dropwise until the pH reaches 2.", "Step 8: Cool the solution to 0°C and filter the precipitated product.", "Step 9: Wash the product with cold water (10 mL) and dry under vacuum to obtain [1-(naphthalen-2-yl)ethyl]hydrazine hydrochloride as a white solid (yield: 80%)." ] } | |
CAS RN |
2731009-34-8 |
Molecular Formula |
C12H15ClN2 |
Molecular Weight |
222.7 |
Purity |
95 |
Origin of Product |
United States |
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